Cas no 1251675-76-9 (3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-{[4-(methylsulfanyl)phenyl]methyl}thiophene-2-carboxamide)

• Product Name: 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-{[4-(methylsulfanyl)phenyl]methyl}thiophene-2-carboxamide
• CAS No: 1251675-76-9
• MF: C₂₂H₂₄N₂O₄S₃
• MW: 476.63196182251
• CID: 5397438
• Update Time: 2025-06-11

3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-{[4-(methylsulfanyl)phenyl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-ethoxyphenyl)-methylsulfamoyl]-N-[(4-methylsulfanylphenyl)methyl]thiophene-2-carboxamide
• 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-{[4-(methylsulfanyl)phenyl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C22H24N2O4S3/c1-4-28-18-9-7-17(8-10-18)24(2)31(26,27)20-13-14-30-21(20)22(25)23-15-16-5-11-19(29-3)12-6-16/h5-14H,4,15H2,1-3H3,(H,23,25)
• InChI Key： APEOAMSRYNCVMN-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(SC)C=C2)=O)SC=CC=1S(N(C1=CC=C(OCC)C=C1)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-{[4-(methylsulfanyl)phenyl]methyl}thiophene-2-carboxamide

Introduction to 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-{[4-(methylsulfanyl)phenyl]methyl}thiophene-2-carboxamide (CAS No. 1251675-76-9)

3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-{[4-(methylsulfanyl)phenyl]methyl}thiophene-2-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1251675-76-9, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a thiophene core, which is a heterocyclic aromatic ring system containing sulfur. Thiophene derivatives are well-known for their diverse biological activities and have been extensively studied in medicinal chemistry. The presence of a sulfamoyl group and methylsulfanyl substituents further enhances the compound's potential pharmacological relevance. These functional groups are often associated with modulating enzyme activity and interacting with biological targets, making this compound a valuable candidate for therapeutic applications.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-{[4-(methylsulfanyl)phenyl]methyl}thiophene-2-carboxamide structure presents an intriguing framework for such investigations. The combination of the thiophene ring, ethoxyphenyl group, and methylsulfamoyl moiety suggests potential interactions with various enzymes and receptors, which could be exploited for therapeutic benefits.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders, cancer, and cardiovascular conditions. The sulfamoyl group in particular has been shown to have anti-inflammatory properties in several preclinical studies. By incorporating this group into the thiophene core, researchers aim to develop molecules that can selectively inhibit key inflammatory enzymes, thereby reducing disease progression.

Additionally, the presence of the 4-(methylsulfanyl)phenyl substituent adds another layer of complexity to the compound's structure. This moiety has been reported to enhance binding affinity to certain biological targets, potentially improving the efficacy of drug candidates. The combination of these structural features makes 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-{[4-(methylsulfanyl)phenyl]methyl}thiophene-2-carboxamide a promising lead compound for further pharmacological exploration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular docking studies have been particularly useful in understanding how this compound interacts with its intended targets. Preliminary simulations suggest that the sulfamoyl group and methylsulfanyl substituents can form critical hydrogen bonds with key residues in target proteins, enhancing binding affinity.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture. Researchers have employed advanced synthetic techniques, including cross-coupling reactions and palladium catalysis, to construct the complex framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for producing analogues with modified properties.

In conclusion, 3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-{[4-(methylsulfanyl)phenyl]methyl}thiophene-2-carboxamide (CAS No. 1251675-76-9) is a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and its predicted interactions with biological targets make it a valuable candidate for further investigation. As research in this area continues to evolve, it is likely that compounds like this will play a crucial role in the development of novel therapeutic agents.